Cas no 847-29-0 (1-(2-{2-[5-methyl-2-(propan-2-yl)phenoxy]ethoxy}ethyl)pyrrolidine)

• Product name: 1-(2-{2-[5-methyl-2-(propan-2-yl)phenoxy]ethoxy}ethyl)pyrrolidine
• CAS No: 847-29-0
• MF: C₁₈H₂₉NO₂
• MW: 291.4284
• CID: 1825551
• PubChem ID: 120396

1-(2-{2-[5-methyl-2-(propan-2-yl)phenoxy]ethoxy}ethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-{2-[5-methyl-2-(propan-2-yl)phenoxy]ethoxy}ethyl)pyrrolidine
• 1-(2,4-dimethoxyphenyl)-3-phenylpropane-1,3-dione
• 847-29-0
• DTXSID901009313
• 1-(2-(2-(Thymyloxy)ethoxy)ethyl)pyrrolidine
• Pyrrolidine, 1-(2-(2-(thymyloxy)ethoxy)ethyl)-
• BRN 1430954

• Inchi： InChI=1S/C18H29NO2/c1-15(2)17-7-6-16(3)14-18(17)21-13-12-20-11-10-19-8-4-5-9-19/h6-7,14-15H,4-5,8-13H2,1-3H3
• InChI Key： ZDYMVEZZEKSGNZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C(C)C)OCCOCCN2CCCC2

Computed Properties

• Exact Mass: 291.219829
• Monoisotopic Mass: 291.219829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• XLogP3: 4.1

Experimental Properties

• Density: 0.999
• Boiling Point: 397.8°C at 760 mmHg
• Flash Point: 120.7°C
• Refractive Index: 1.513